Cas no 340980-11-2 (2-(Trifluoromethyl)-4-naphthol)

• Product Name: 2-(Trifluoromethyl)-4-naphthol
• CAS No: 340980-11-2
• MF: C₁₁H₇F₃O
• MW: 212.167893648148
• CID: 4797810
• PubChem ID: 11287303
• Update Time: 2025-10-28

2-(Trifluoromethyl)-4-naphthol Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)-4-naphthol

• Inchi： 1S/C11H7F3O/c12-11(13,14)8-5-7-3-1-2-4-9(7)10(15)6-8/h1-6,15H
• InChI Key： QEKMYMMTHKYWPM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2C=CC=CC=2C=1)O)(F)F

Computed Properties

• Exact Mass: 212.04489933g/mol
• Monoisotopic Mass: 212.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 2-(Trifluoromethyl)-4-naphthol

Introduction to 2-(Trifluoromethyl)-4-naphthol (CAS No. 340980-11-2)

2-(Trifluoromethyl)-4-naphthol, with the chemical formula C₁₁H₇F₃O, is a fluorinated naphthol derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties and potential biological activities. This compound, identified by its CAS number 340980-11-2, represents a critical intermediate in the synthesis of various functional molecules, particularly those targeting neurological and anti-inflammatory pathways.

The trifluoromethyl group attached to the naphthol core is a key feature that influences the electronic and steric properties of the molecule. This substitution pattern is well-documented for enhancing metabolic stability and improving binding affinity to biological targets. In recent years, fluorinated aromatic compounds have been extensively studied for their role in drug development, owing to their ability to modulate pharmacokinetic profiles and increase therapeutic efficacy.

Recent advancements in medicinal chemistry have highlighted the utility of 2-(Trifluoromethyl)-4-naphthol in designing novel therapeutic agents. For instance, studies have demonstrated its potential as a precursor in the synthesis of small-molecule inhibitors targeting enzymes involved in cancer metabolism. The trifluoromethyl group, in particular, has been shown to enhance lipophilicity, which is a crucial parameter for drug absorption and distribution across biological membranes.

Moreover, the 4-naphthol moiety itself is a recognized pharmacophore in several pharmacologically active compounds. Its aromatic structure provides a stable scaffold for further derivatization, enabling researchers to explore diverse chemical libraries. The combination of these features makes 2-(Trifluoromethyl)-4-naphthol (CAS No. 340980-11-2) a valuable building block in synthetic organic chemistry.

In the context of agrochemical applications, this compound has been investigated for its potential as a precursor in the development of advanced pesticides. The fluorine atoms introduce polarity and electron-withdrawing effects that can improve the compound's interaction with biological targets in pests, thereby enhancing its efficacy as an active ingredient.

The synthesis of 2-(Trifluoromethyl)-4-naphthol typically involves multi-step organic reactions, including fluorination and hydroxylation processes. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity levels. These synthetic strategies are essential for ensuring that the final product meets the stringent requirements of pharmaceutical-grade materials.

From a regulatory perspective, compounds like 2-(Trifluoromethyl)-4-naphthol (CAS No. 340980-11-2) must undergo rigorous testing to evaluate their safety and environmental impact. While not classified as hazardous or restricted under current regulations, proper handling and disposal protocols are recommended to ensure compliance with environmental protection standards.

Research into fluorinated naphthalenes continues to evolve with emerging technologies such as computational chemistry and high-throughput screening. These tools enable scientists to predict and optimize the properties of molecules like 2-(Trifluoromethyl)-4-naphthol, accelerating the discovery of novel bioactive compounds.

The commercial significance of 2-(Trifluoromethyl)-4-naphthol is underscored by its increasing demand in both academic and industrial research settings. Pharmaceutical companies and contract research organizations rely on this compound for developing next-generation therapeutics targeting complex diseases such as neurodegenerative disorders and chronic inflammation.

In conclusion, 2-(Trifluoromethyl)-4-naphthol (CAS No. 340980-11-2) exemplifies the importance of fluorinated aromatic compounds in modern drug discovery. Its unique structural features and broad applicability make it a cornerstone in synthetic chemistry, with far-reaching implications for human health and agricultural productivity.